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Compound of Interest

Compound Name: Oxamide

Cat. No.: B166460

An In-depth Technical Guide to Oxamide (CAS: 471-46-5)

This technical guide provides a comprehensive overview of Oxamide (CAS Number 471-46-5),
tailored for researchers, scientists, and professionals in drug development. It covers the
compound's chemical and physical properties, safety and handling information, experimental
protocols for its synthesis, and relevant biological testing methodologies.

Chemical and Physical Properties

Oxamide is a white crystalline solid, appearing as a powder.[1][2][3] It is the diamide derived
from oxalic acid.[1][3] This compound is characterized by its stability and low toxicity, which
makes it suitable for various industrial and research applications.[4][5] It is soluble in ethanol,
slightly soluble in water, and insoluble in diethyl ether.[1][3]
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Property Value Source(s)

Molecular Formula C2HaN20:2 [61[71[8]

Molecular Weight 88.07 g/mol [61[71[8]

Melting Point >300 °C [2][6]117]

Boiling Point Decomposes above 350 °C [1]

Density 1.667 g/cm3 [11317]

Appearance White to beige powder/solid [1112][4116]
Slightly soluble in water;

Solubility Soluble in ethanol; Insoluble in [1][3]
diethyl ether

) Typically available in 95% to
Purity [61[719]

>98% purity

Identification and CAS Registry Information

Identifier Value Source(s)

CAS Number 471-46-5 [416171

EC Number 207-442-5 [1]161[7]

IUPAC Name Ethanediamide [1][10]
Oxalamide, Oxalic acid

Synonyms . o [1][4][11]
diamide, Diaminoglyoxal
1S/C2H4N202/c3-

InChl [11[4][6]
1(5)2(4)6/h(H2,3,5)(H2,4,6)
YIKSCQDJHCMVMK-

InChl Key [1][4][6]
UHFFFAOYSA-N

SMILES NC(=0)C(N)=0 [1][4][6]

MDL Number MFCD00008007 [6]
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Safety and Hazard Information

Oxamide is classified as harmful if swallowed and causes skin and serious eye irritation.[7][11]
[12] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a
dust mask, should be used when handling this chemical.[6][7]

Hazard Information Details Source(s)

Acute toxicity, Oral (Category
GHS Classification 4); Skin irritation (Category 2); [2][11]
Eye irritation (Category 2)

Signal Word Warning [6][71[11]

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements ] [61[71[11]
H319: Causes serious eye

irritation.

P264, P270, P280,
Precautionary Statements P301+P312, P302+P352, [61[7]
P305+P351+P338

Store in a cool, dry, well-
Storage ventilated place in a tightly [13]

sealed container.

) ) Strong oxidizing agents,
Incompatible Materials [2]
Strong bases.[2]

Decomposes above 350 °C,

releasing cyanogen.[1] Under
Hazardous Decomposition fire conditions, it can produce [1][7]

carbon oxides and nitrogen

oxides.[7]

Spectroscopic Data

Mass spectrometry data for Oxamide (molecular ion mass: 88) shows a base peak at m/z 44.0.
[14]
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miz Relative Intensity
44.0 100.0

45.0 44.8

60.0 26.3

88.0 21.3

43.0 10.2

Experimental Protocols

Protocol 1: Synthesis of Oxamide from Dimethyl Oxalate
and Ammonia

This protocol describes the synthesis of oxamide via the reaction of dimethyl oxalate with
ammonia in a methanol solvent.[15]

Methodology:

A mixture of 300 g of methanol and 35.4 g of dimethyl oxalate is prepared in a flat-bottomed
separable flask.

e The mixture is stirred at a constant temperature of 20°C.

e Ammonia gas is fed into the mixture at an average rate of 300 ml/minute for 45 minutes.
¢ As the reaction proceeds, oxamide precipitates out of the solution, forming a slurry.

e The resulting slurry is filtered to separate the solid oxamide particles.

» The collected oxamide particles, which contain residual methanol, are heated at 110°C to
evaporate and remove the solvent.

e This process yields a high-purity oxamide powder.[15]
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Protocol 2: Synthesis of Oxamide via Oxidative
Carbonylation and Aminolysis

This method provides a novel route for producing oxamide and its derivatives.[16]
Methodology:

o Catalyst 1 Preparation: An active catalyst (Catalyst 1) is prepared using copper nitrate
pentahydrate, anhydrous palladium chloride, and pseudo-boehmite. The components are
mixed, precipitated with a NaOH solution, aged, filtered, dried, and roasted.[16]

» Intermediate Synthesis: An intermediate oxamide derivative is prepared from CO, Oz, and
an amine compound through an oxidation and carbonylation reaction in the presence of
Catalyst 1.[16]

¢ Aminolysis: The final oxamide product is prepared through the aminolysis of the
intermediate derivative, a reaction that is facilitated by a second catalyst (Catalyst 2).[16]

Protocol 3: Biological Activity Screening (Adapted for
Oxamide)

The following is a general protocol adapted from methodologies used to test related amide
compounds for fungicidal and insecticidal activity.

Methodology:

» Stock Solution Preparation: Prepare a stock solution of Oxamide in a suitable solvent (e.g.,
DMSO).

o Fungicidal Assay (Mycelial Growth Inhibition):

o Incorporate various concentrations of the Oxamide solution into a growth medium (e.qg.,
potato dextrose agar).

o Inoculate the center of each plate with a mycelial plug of the target fungus (e.g., Botrytis
cinerea, Fusarium oxysporum).[17]
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o Incubate the plates under appropriate conditions (temperature and light).

o Measure the diameter of the fungal colony after a set incubation period and compare it to
a control (solvent only) to calculate the percentage of inhibition.

o Larvicidal Assay (e.g., against Mosquito Larvae):

o Prepare test solutions by diluting the Oxamide stock solution in water to achieve the
desired final concentrations (e.g., 1 mg/L, 10 mg/L).[17]

o Place a specific number of larvae into beakers containing the test solutions.
o Maintain the larvae under controlled conditions.
o Record the mortality rate after 24-48 hours and compare it to a control group.
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Caption: Workflow for the synthesis of Oxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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